Cas no 923204-20-0 (2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid)

• Product Name: 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid
• CAS No: 923204-20-0
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• MDL: MFCD08444277
• CID: 3109186
• PubChem ID: 16227162
• Update Time: 2025-11-02

2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoic acid
• Z198744202
• AKOS009096436
• G26960
• 992-611-2
• CS-0242119
• 2-((5-methyl-1,2,4-oxadiazol-3-yl)methoxy)benzoic acid
• 923204-20-0
• EN300-24497
• 2-[(5-methyl-1,2,4-oxadiazol-3-yl)methoxy]benzoicacid
• 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid

• MDL： MFCD08444277
• Inchi： 1S/C11H10N2O4/c1-7-12-10(13-17-7)6-16-9-5-3-2-4-8(9)11(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： KASNVTNLGUQSDE-UHFFFAOYSA-N
• SMILES： O(CC1=NOC(C)=N1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 234.06405680Da
• Monoisotopic Mass: 234.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.5Ų

Additional information on 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid

Comprehensive Overview of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid (CAS No. 923204-20-0)

2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid (CAS No. 923204-20-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxadiazole and benzoic acid moieties, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and material science.

The molecular structure of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid combines a 5-methyl-1,2,4-oxadiazole ring with a methoxybenzoic acid group, creating a hybrid scaffold with interesting physicochemical characteristics. This structural arrangement contributes to its moderate solubility in polar organic solvents and its stability under standard laboratory conditions. The presence of both hydrogen bond donor and acceptor sites in the molecule enhances its potential for molecular interactions, a feature particularly valuable in medicinal chemistry applications.

Recent studies have explored the biological activities of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid derivatives, particularly in the context of enzyme inhibition and receptor modulation. The 1,2,4-oxadiazole moiety is known to participate in various pharmacological interactions, making this compound a promising candidate for further investigation in drug development programs. Pharmaceutical companies are actively screening similar compounds for potential therapeutic applications in metabolic disorders and inflammatory conditions.

In material science applications, 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid has shown potential as a building block for advanced polymers and coordination complexes. The compound's ability to form stable complexes with transition metals has attracted attention from researchers working on catalytic systems and functional materials. These properties align well with current industry trends toward sustainable and efficient chemical processes.

The synthesis of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield and purity. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable chemical production in the industry. Analytical characterization of this compound commonly utilizes techniques such as NMR spectroscopy, mass spectrometry, and HPLC to verify its structural integrity and purity.

From a commercial perspective, 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The market for such fine chemicals has been expanding steadily, driven by increased R&D activities in life sciences and advanced materials. Pricing and availability may vary depending on purity requirements and order quantities, with custom synthesis options available for bulk purchasers.

Safety considerations for handling 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. Material Safety Data Sheets (MSDS) provide detailed handling instructions and hazard information specific to this compound.

Future research directions for 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid may explore its potential in emerging areas such as bioorthogonal chemistry and targeted drug delivery systems. The compound's modular structure allows for various chemical modifications, enabling researchers to tailor its properties for specific applications. Continued investigation into its biological activities and material properties will likely uncover new opportunities for this versatile chemical entity.

For researchers interested in working with 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid, several key resources are available. Scientific literature databases contain numerous references to studies involving similar oxadiazole-containing compounds, while patent databases reveal ongoing commercial interest in this chemical class. Collaborative opportunities exist with academic and industrial partners investigating the potential applications of this molecular scaffold.

In conclusion, 2-(5-Methyl-1,2,4-oxadiazol-3-yl)methoxybenzoic Acid (CAS No. 923204-20-0) represents an important chemical building block with diverse potential applications. Its unique structural features and adaptable chemistry make it valuable for pharmaceutical research, material science, and other specialized fields. As scientific understanding of this compound grows, so too will its practical applications in addressing contemporary challenges in chemistry and related disciplines.